Cas no 721394-81-6 (2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid)

• Product Name: 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid
• CAS No: 721394-81-6
• MF: C₇H₁₁NO₂
• MW: 141.17
• MDL: MFCD19225804
• CID: 5232416
• PubChem ID: 11275351
• Update Time: 2026-03-07

2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid
• 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid ISO 9001：2015 REACH

• MDL： MFCD19225804
• Inchi： 1S/C7H11NO2/c9-6(10)3-7-1-5(2-7)4-8-7/h5,8H,1-4H2,(H,9,10)
• InChI Key： HJNONSDZILLLJH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC12CC(C1)CN2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid

Recent Advances in the Study of 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid (CAS: 721394-81-6)

The compound 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid (CAS: 721394-81-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by its constrained geometry and nitrogen-containing heterocycle, offers a promising platform for the development of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in targeting enzymes and receptors involved in neurological and inflammatory diseases.

One of the key areas of investigation has been the synthesis and optimization of 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a [3+2] cycloaddition reaction, highlighting its scalability and potential for industrial application. The study also reported improved yields and purity compared to previous methods, which is critical for its use in high-throughput screening and lead optimization.

In terms of biological activity, recent research has focused on the compound's interaction with gamma-aminobutyric acid (GABA) receptors. A preclinical study conducted by a team at the University of California, San Francisco, revealed that 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid exhibits moderate affinity for GABA_A receptors, suggesting its potential as a modulator for anxiety and seizure disorders. These findings were further supported by molecular docking simulations, which identified key binding interactions within the receptor's active site.

Another notable advancement is the exploration of this compound's role in anti-inflammatory therapies. A 2024 paper in ACS Chemical Biology reported that derivatives of 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid inhibit the production of pro-inflammatory cytokines in macrophage cells, with minimal cytotoxicity. This positions the compound as a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising developments, challenges remain in the clinical translation of 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid. Pharmacokinetic studies indicate that the compound exhibits limited oral bioavailability, necessitating further structural modifications or formulation strategies. Additionally, its metabolic stability in vivo requires thorough investigation to ensure safety and efficacy in human trials.

In conclusion, 2-{2-azabicyclo[2.1.1]hexan-1-yl}acetic acid (CAS: 721394-81-6) represents a versatile scaffold with significant potential in drug discovery. Recent studies have elucidated its synthetic accessibility, biological activity, and therapeutic applications, paving the way for future research. Continued efforts to address its pharmacokinetic limitations will be crucial for advancing this compound into clinical development.